Cas no 73724-75-1 (Adrenocorticotropic Hormone (ACTH) (18-39), human TFA)

• Product Name: Adrenocorticotropic Hormone (ACTH) (18-39), human TFA
• CAS No: 73724-75-1
• MF: C₁₁₄H₁₆₆F₃N₂₇O₃₈
• MW: 2579.69117879868
• CID: 4730228
• PubChem ID: 155977634
• Update Time: 2025-11-05

Adrenocorticotropic Hormone (ACTH) (18-39), human TFA Chemical and Physical Properties

Names and Identifiers

• CLIP (human) (TFA)
• Adrenocorticotropic Hormone (ACTH) (18-39), human TFA
• Adrenocorticotropic Hormone (ACTH) (18-39), human trifluoroacetate
• 73724-75-1
• AKOS040763931
• TS-10324
• DA-60818

• Inchi： 1S/C112H165N27O36.C2HF3O2/c1-56(2)48-72(100(163)125-70(37-41-86(148)149)97(160)133-77(111(174)175)51-63-24-14-11-15-25-63)129-103(166)79-28-20-46-138(79)109(172)75(49-62-22-12-10-13-23-62)131-93(156)61(9)121-95(158)68(35-39-84(144)145)123-92(155)60(8)122-102(165)78(55-140)134-98(161)71(38-42-87(150)151)126-101(164)74(53-88(152)153)128-96(159)69(36-40-85(146)147)124-91(154)59(7)120-83(143)54-119-94(157)73(52-82(115)142)130-104(167)80-29-21-47-139(80)110(173)76(50-64-31-33-65(141)34-32-64)132-107(170)89(57(3)4)135-99(162)67(27-16-17-43-113)127-106(169)90(58(5)6)136-105(168)81-30-19-45-137(81)108(171)66(114)26-18-44-118-112(116)117;3-2(4,5)1(6)7/h10-15,22-25,31-34,56-61,66-81,89-90,140-141H,16-21,26-30,35-55,113-114H2,1-9H3,(H2,115,142)(H,119,157)(H,120,143)(H,121,158)(H,122,165)(H,123,155)(H,124,154)(H,125,163)(H,126,164)(H,127,169)(H,128,159)(H,129,166)(H,130,167)(H,131,156)(H,132,170)(H,133,160)(H,134,161)(H,135,162)(H,136,168)(H,144,145)(H,146,147)(H,148,149)(H,150,151)(H,152,153)(H,174,175)(H4,116,117,118);(H,6,7)/t59-,60-,61-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,89-,90-;/m0./s1
• InChI Key： ZAPPDVOJVZTOMI-AEQSNVDMSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@@H]1CCCN1C([C@H](CCCNC(=N)N)N)=O)N[C@H](C(N[C@H](C(N[C@@H](C(C)C)C(N[C@@H](CC1C=CC(=CC=1)O)C(N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@@H](CCC(=O)O)C(N[C@@H](CO)C(N[C@@H](C)C(N[C@@H](CCC(=O)O)C(N[C@@H](C)C(N[C@@H](CC1C=CC=CC=1)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CCC(=O)O)=O)CC(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)CCC(=O)O)=O)C)=O)=O)CC(N)=O)=O)=O)=O)=O)CCCCN)=O)C(C)C

Computed Properties

• Exact Mass: 2579.1872733g/mol
• Monoisotopic Mass: 2578.1839184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 33
• Hydrogen Bond Acceptor Count: 44
• Heavy Atom Count: 182
• Rotatable Bond Count: 76
• Complexity: 5730
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1040

Experimental Properties

• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines

Adrenocorticotropic Hormone (ACTH) (18-39), human TFA Security Information

• Storage Condition：Powder: -80 ° C 2 years -20 ° C 1 year / in solvent solution: -80 ° C 6 months -20 ° C 1 month

Additional information on Adrenocorticotropic Hormone (ACTH) (18-39), human TFA

CLIP (human) (TFA) and CAS No. 73724-75-1: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 73724-75-1 and the product name CLIP (human) (TFA) represents a significant advancement in the field of chemical biology. This compound, chemically known as N-terminal fragment of human C-type lectin-like molecule 16 (hCLL16), has garnered considerable attention due to its unique structural and functional properties. In recent years, research has elucidated its role in various biological processes, making it a valuable tool for both academic research and pharmaceutical development.

CLIP (human) (TFA) is a truncated form of the full-length human C-type lectin-like molecule 16 (hCLL16), which is expressed in various tissues and plays a crucial role in immune responses. The N-terminal fragment, specifically, has been found to interact with a range of pathogens and cellular receptors, making it a promising candidate for therapeutic applications. The trifluoroacetic acid (TFA) derivative enhances the stability and solubility of the compound, facilitating its use in biochemical assays and drug discovery processes.

The structural features of CLIP (human) (TFA) contribute to its remarkable biological activity. The presence of conserved motifs such as the C-type lectin domain allows it to bind to carbohydrate structures on the surface of pathogens, thereby mediating their recognition and clearance by immune cells. This property has been extensively studied in the context of infectious diseases, where CLIP (human) (TFA) has shown potential as a prophylactic or therapeutic agent.

In recent years, significant advancements have been made in understanding the mechanisms by which CLIP (human) (TFA) modulates immune responses. Studies have demonstrated that this compound can activate various signaling pathways in immune cells, leading to enhanced phagocytosis and cytokine production. These findings have opened new avenues for developing novel immunotherapies targeting chronic inflammatory diseases and autoimmune disorders.

The chemical synthesis of CLIP (human) (TFA) has also seen considerable progress. The trifluoroacetic acid modification not only improves the compound's pharmacokinetic properties but also enhances its binding affinity to target receptors. This has been particularly beneficial in drug design, where high-affinity binders are often required for effective therapeutic intervention.

The application of computational methods has furthered our understanding of the interactions between CLIP (human) (TFA) and its biological targets. Molecular dynamics simulations and structure-based drug design have been employed to predict how this compound interacts with cellular receptors and pathogens. These computational approaches have provided valuable insights into optimizing the compound's structure for improved efficacy and reduced side effects.

Epidemiological studies have also highlighted the importance of compounds like CLIP (human) (TFA) in public health. By modulating immune responses, this compound has shown promise in reducing the severity of infections caused by various pathogens. Additionally, its ability to interact with cellular receptors suggests potential applications in combating age-related diseases where immune dysfunction plays a significant role.

The regulatory landscape for compounds such as CLIP (human) (TFA) is continually evolving. Regulatory agencies are increasingly recognizing the importance of innovative biologics like this one in addressing unmet medical needs. As such, there is growing interest from pharmaceutical companies looking to develop next-generation immunotherapies based on natural products or synthetic derivatives.

The future prospects for research involving CLIP (human) (TFA) are vast. Ongoing studies are exploring its potential applications in cancer immunotherapy, where it could be used to enhance anti-tumor immune responses. Additionally, researchers are investigating its role in neurodegenerative diseases, where immune dysregulation is thought to contribute to disease progression.

In conclusion, the compound with CAS number 73724-75-1, known as CLIP (human) (TFA), represents a significant advancement in chemical biology. Its unique structural and functional properties make it a valuable tool for both research and therapeutic applications. With continued research and development, this compound holds great promise for improving human health by modulating immune responses and targeting various diseases.